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Compound of Interest

Compound Name: Thalidomide-C7-OH

Cat. No.: B14766554

Get Quote

Application Notes and Protocols for 7-
Hydroxythalidomide Powder
For Researchers, Scientists, and Drug Development Professionals

A. Introduction: Understanding 7-
Hydroxythalidomide
7-Hydroxythalidomide is a metabolite of thalidomide, a compound with a storied history in

pharmacology. Initially developed as a sedative, thalidomide was later discovered to possess

potent immunomodulatory and anti-angiogenic properties, leading to its use in treating various

cancers and inflammatory diseases. As a hydroxylated derivative, 7-hydroxythalidomide is a

key compound of interest for researchers studying the metabolism, mechanism of action, and

potential therapeutic applications of thalidomide and its analogs.

Given the teratogenic potential of the parent compound, thalidomide, it is imperative that 7-

hydroxythalidomide be handled with the utmost care, following protocols established for

cytotoxic and hazardous agents.[1][2] These application notes provide a comprehensive guide

to the safe storage and handling of 7-hydroxythalidomide powder to ensure the safety of
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laboratory personnel and maintain the integrity of the compound for research purposes. The

recommendations herein are synthesized from established guidelines for handling hazardous

drugs and available data on thalidomide and its derivatives.

B. Material Identification and Properties
While a specific Safety Data Sheet (SDS) for 7-hydroxythalidomide is not readily available, its

properties can be inferred from its structural analogs, 4-hydroxythalidomide and 5-

hydroxythalidomide, and the parent compound, thalidomide.

Property
Information (Based on
Analogs)

Source

Chemical Name

2-(7-hydroxy-1,3-

dioxoisoindolin-2-yl)piperidine-

2,6-dione

-

Molecular Formula C₁₃H₁₀N₂O₅ [3][4]

Molecular Weight 274.23 g/mol [3][4]

CAS Number

Not explicitly found for 7-

hydroxythalidomide. (4-

hydroxy: 5054-59-1, 5-hydroxy:

64567-60-8)

[3][4]

Appearance Assumed to be a solid powder. [5]

C. Storage and Stability
Proper storage is critical to maintain the chemical integrity of 7-hydroxythalidomide powder.

The following conditions are recommended based on data for thalidomide and its derivatives.

C.1. Storage Conditions
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Parameter Recommendation Rationale and Source

Temperature

-20°C for long-term storage.[5]

[6] Refrigerated (2-8°C) for

short-term use.

Storing at -20°C minimizes the

potential for degradation over

extended periods. For frequent

use, refrigeration is

acceptable.[5][6]

Light

Protect from light. Store in an

amber vial or a light-blocking

container.

Thalidomide and its derivatives

can be sensitive to light, which

may lead to photodegradation.

[7]

Moisture

Store in a dry, well-ventilated

place. Keep the container

tightly closed.

The compound is susceptible

to hydrolysis.[8] A desiccator

can be used for added

protection.

Inert Atmosphere

For solutions, purge with an

inert gas (e.g., nitrogen or

argon).

This is particularly important

for solutions to prevent

oxidation.[5]

C.2. Chemical Stability
7-Hydroxythalidomide, like its parent compound, contains functional groups susceptible to

degradation.

Hydrolysis: The amide and imide bonds in the thalidomide structure are prone to hydrolysis,

especially in aqueous solutions and at non-neutral pH. It is recommended to prepare

aqueous solutions fresh and use them within the same day.[5] Studies on thalidomide have

shown increased degradation in basic conditions.

Oxidation: The hydroxyl group on the aromatic ring may be susceptible to oxidation. Storing

the powder and solutions under an inert atmosphere can mitigate this.[5]

D. Safe Handling Protocols
Due to the teratogenic risk associated with thalidomide, 7-hydroxythalidomide must be handled

as a hazardous compound. All personnel must be trained in handling cytotoxic agents.[2]
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D.1. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.[2]

PPE Category
Equipment and
Specifications

Rationale and Source

Hand Protection
Double nitrile gloves

(chemotherapy-grade).

Provides a robust barrier

against skin contact. Change

gloves frequently and

immediately if contaminated.[2]

Body Protection

Disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs.

Prevents contamination of

personal clothing.[2]

Eye Protection
Chemical safety goggles with

side shields.

Protects against splashes or

dust entering the eyes.[9]

Face Protection
Face shield worn in

conjunction with goggles.

Offers a full range of protection

against splashes to the face.

Respiratory Protection

A properly fitted N95 respirator

or higher is necessary when

handling the powder outside of

a containment system.

Minimizes the risk of inhaling

fine particles.

D.2. Engineering Controls
Chemical Fume Hood: All handling of 7-hydroxythalidomide powder, including weighing and

preparation of solutions, should be performed in a certified chemical fume hood to prevent

inhalation of the powder.[8][9]

Safety Shower and Eyewash Station: An accessible and functioning safety shower and

eyewash station must be available in the laboratory.[6]

E. Experimental Protocols
E.1. Workflow for Preparing a Stock Solution
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The following diagram outlines the general workflow for safely preparing a stock solution of 7-

hydroxythalidomide.

Preparation

Weighing

Dissolution

Cleanup

Don appropriate PPE

Prepare workspace in a chemical fume hood

Tare a clean, tared weigh boat

Carefully transfer powder to the weigh boat

Record the exact weight

Add appropriate solvent to a sterile vial

Transfer the weighed powder to the solvent

Mix thoroughly (vortex, sonicate if necessary)

Store the stock solution appropriately

Decontaminate all surfaces

Dispose of all waste properly

Doff PPE correctly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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